Cas no 1948-40-9 (3,5-Diiodo-4-hydroxybenzaldehyde)

• Product Name: 3,5-Diiodo-4-hydroxybenzaldehyde
• CAS No: 1948-40-9
• MF: C₇H₄I₂O₂
• MW: 373.914406776428
• MDL: MFCD00014670
• CID: 84032
• PubChem ID: 74760
• Update Time: 2025-10-25

3,5-Diiodo-4-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3,5-diiodobenzaldehyde
• 3,5-Diiodosalicylaldehyde
• 3,5-Diiodo-4-Hydroxybenzaldehyde
• (±)-KETOPROFEN-D4
• 3,5-Diiodo4-hydroxybenzaldehyde
• 2,6-Diiodo-4-formylphenol
• 3.5-Dijod-4-oxy-benzaldehyd
• 4-hydroxy-3,5-diiodo-benzaldehyde
• 4-Hydroxy-3,5-dijod-benzaldehyd
• NSC 72943
• AKOS B028744
• Levothyroxine Sodium Impurity f
• 3,5-Diiodo-4-Hydroxybenzaldhyde
• 4-Hydroxy-3,5-diiodobenzaldehyde, 98+%
• 3,5-DIIODO-4-HYDROXYBENZALDEHYDE, 98+%
• Benzaldehyde, 4-hydroxy-3,5-diiodo-
• WHLUEIMENHLCMY-UHFFFAOYSA-N
• NSC72943
• 3,5-Dijod-p-oxybenzaldehyd
• NCIOpen2_008726
• Jsp004000
• STK015966
• 4-Hydroxy-3,5-diiodobenzaldehyde #
• OR8809
• N
• CS-0116741
• UGE46KPQ52
• NSC-72943
• FT-0614630
• BCP33863
• EN300-345099
• DTXSID20173129
• 1948-40-9
• SCHEMBL1005116
• AKOS000313088
• AM84214
• SY022938
• PS-6984
• NS00026353
• W-107697
• H1539
• Z1269228742
• EINECS 217-754-3
• A813757
• MFCD00014670
• BBL023135
• DB-044873
• 4-Hydroxy-3,5-diiodo-benzaldehyde; 4-Hydroxy-3,5-diiodobenzaldehyde; NSC 72943;
• 3,5-Diiodo-4-hydroxybenzaldehyde

• MDL： MFCD00014670
• Inchi： 1S/C7H4I2O2/c8-5-1-4(3-10)2-6(9)7(5)11/h1-3,11H
• InChI Key： WHLUEIMENHLCMY-UHFFFAOYSA-N
• SMILES： IC1C=C(C=O)C=C(C=1O)I
• BRN： 1283414

Computed Properties

• Exact Mass: 373.83000
• Monoisotopic Mass: 373.830065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: powder
• Density: 2.602
• Melting Point: 202.0 to 206.0 deg-C
• Boiling Point: 284.1°C at 760 mmHg
• Flash Point: 125.6°C
• Refractive Index: 1.787
• Water Partition Coefficient: Insoluble in water. Sparingly soluble in chloroform and methanol.
• PSA: 37.30000
• LogP: 2.41390
• Sensitiveness: Air & Light Sensitive
• Solubility: Insoluble in water

3,5-Diiodo-4-hydroxybenzaldehyde Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：-20°C Freezer, Under Inert Atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 3,5-Diiodo-4-hydroxybenzaldehyde

3,5-Diiodo-4-hydroxybenzaldehyde: A Comprehensive Overview

3,5-Diiodo-4-hydroxybenzaldehyde (CAS No. 1948-40-9) is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure featuring a benzene ring substituted with two iodine atoms and a hydroxyl group at specific positions, has demonstrated remarkable properties that make it a valuable tool in various research and industrial applications.

The chemical structure of 3,5-Diiodo-4-hydroxybenzaldehyde plays a pivotal role in its reactivity and functionality. The presence of iodine atoms at the 3 and 5 positions of the benzene ring introduces significant electron-withdrawing effects, which enhance the electrophilic character of the aldehyde group at the 4 position. This makes the compound highly reactive towards nucleophilic addition reactions, a property that has been exploited in numerous synthetic transformations. Recent studies have highlighted its potential as a key intermediate in the synthesis of complex organic molecules, particularly in the development of bioactive compounds.

One of the most notable applications of 3,5-Diiodo-4-hydroxybenzaldehyde is in the field of biomedical research. Its ability to undergo selective oxidation and reduction reactions has made it a valuable precursor in the synthesis of anti-inflammatory agents, antioxidants, and potential anticancer drugs. For instance, researchers have utilized this compound to develop novel derivatives that exhibit potent inhibitory effects on enzymes associated with inflammation and oxidative stress. These findings underscore its potential as a lead compound in drug discovery programs.

In addition to its role in drug development, 3,5-Diiodo-4-hydroxybenzaldehyde has also found applications in materials science. Its unique electronic properties make it an ideal candidate for use in the synthesis of conductive polymers and advanced materials for electronic devices. Recent advancements have demonstrated its ability to act as a dopant in polymeric materials, enhancing their electrical conductivity without compromising their mechanical stability. This dual functionality positions it as a promising material for use in flexible electronics and energy storage devices.

The synthesis of 3,5-Diiodo-4-hydroxybenzaldehyde has been optimized over the years, with researchers developing efficient and scalable methods to produce this compound on an industrial scale. Traditional methods involve multi-step processes that include iodination, oxidation, and purification steps. However, recent innovations have introduced more environmentally friendly approaches that minimize waste generation and reduce energy consumption. These advancements not only enhance the sustainability of production processes but also make this compound more accessible for widespread use.

From a safety standpoint, 3,5-Diiodo-4-hydroxybenzaldehyde must be handled with care due to its reactivity and potential health hazards. Proper protective equipment should be worn during handling to prevent exposure to skin or eyes. Storage conditions should also be carefully monitored to ensure stability and prevent degradation. Despite these precautions, its benefits far outweigh its risks when handled appropriately.

In conclusion, 3,5-Diiodo-4-hydroxybenzaldehyde (CAS No. 1948-40-9) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties continue to inspire innovative research directions, making it an indispensable tool in modern chemistry and materials science.